Cas no 122364-97-0 (Butanedioic acid, chloromethyl methyl ester)

Butanedioic acid, chloromethyl methyl ester structure
122364-97-0 structure
Product name:Butanedioic acid, chloromethyl methyl ester
CAS No:122364-97-0
MF:C6H9O4Cl
MW:180.586
CID:3689687
PubChem ID:14338633

Butanedioic acid, chloromethyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, chloromethyl methyl ester
    • Butanedioic acid, 1-(chloromethyl) 4-methyl ester
    • SCHEMBL8476442
    • DB-084737
    • 122364-97-0
    • Inchi: InChI=1S/C6H9ClO4/c1-10-5(8)2-3-6(9)11-4-7/h2-4H2,1H3
    • InChI Key: NSSIURGBXBKPFY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 180.0189365Da
  • Monoisotopic Mass: 180.0189365Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.6Ų

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